Cas no 7152-47-8 (D-Ribose,diethyl dithioacetal (9CI))

D-Ribose,diethyl dithioacetal (9CI) structure
7152-47-8 structure
Product Name:D-Ribose,diethyl dithioacetal (9CI)
CAS No:7152-47-8
MF:C9H20O4S2
MW:256.382700920105
CID:581341
PubChem ID:95553
Update Time:2025-04-19

D-Ribose,diethyl dithioacetal (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Ribose,diethyl dithioacetal (9CI)
    • 5,5-bis(ethylsulfanyl)pentane-1,2,3,4-tetrol
    • D-Ribose,diethyl mercaptal
    • NSC 19655
    • Ribose, diethyl mercaptal, D- (8CI)
    • 1941-50-0
    • AKOS003395567
    • 13263-74-6
    • Diethylmercaptal-D-arabinose
    • 5,5-BIS(ETHYLSULFANYL)-1,2,3,4-PENTANETETRAOL
    • D-Arabinose diethyl mercaptal
    • D-Arabinose, diethyl mercaptal
    • NSC-170213
    • AB01329659-02
    • 43179-48-2
    • NSC170213
    • D-Ribose, diethyl dithioacetal
    • Arabinose, diethyl mercaptal, D-
    • 7152-47-8
    • NSC19655
    • NSC-19655
    • NSC19774
    • d-Ribose diethylmercaptal
    • NCGC00337116-01
    • IZQLWYVNJTUXNP-UHFFFAOYSA-N
    • NSC-19774
    • D-LYXOSE-DIETHYLDITHIOACETAL
    • 5,5-bis(ethylthio)pentane-1,2,3,4-tetrol
    • NSC 19774
    • SCHEMBL3604543
    • Inchi: 1S/C9H20O4S2/c1-3-14-9(15-4-2)8(13)7(12)6(11)5-10/h6-13H,3-5H2,1-2H3
    • InChI Key: IZQLWYVNJTUXNP-UHFFFAOYSA-N
    • SMILES: S(CC)C(C(C(C(CO)O)O)O)SCC

Computed Properties

  • Exact Mass: 256.08030146g/mol
  • Monoisotopic Mass: 256.08030146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 132Ų
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